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Compound of Interest

Compound Name: Carboxybetaine methacrylate

Cat. No.: B15598724 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Carboxybetaine Methacrylate (CBMA). The following procedures are designed to

ensure the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Protocols
Carboxybetaine methacrylate is classified as harmful if swallowed, a skin irritant, a serious

eye irritant, and may cause respiratory irritation.[1] Adherence to proper safety protocols is

critical.

1. Personal Protective Equipment (PPE): When handling CBMA, full personal protective

equipment is required to minimize exposure.[1]

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemically resistant protective gloves.

Body Protection: Wear impervious clothing or a lab coat.[1]

Respiratory Protection: If dust or aerosols may be generated, use a suitable respirator.[1]

Work should be conducted in an area with adequate ventilation, preferably a fume hood.[1]

2. Storage and Stability:
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Store CBMA in a tightly sealed container in a cool, dry, and well-ventilated area, away from

direct sunlight.[1] Recommended storage temperature is between 2-8°C.

Like other methacrylates, CBMA can undergo violent polymerization if not properly inhibited

or if exposed to high temperatures or contaminants.[2] The presence of oxygen is necessary

for the chemical inhibitor to function effectively; never store under an inert atmosphere.[2]

Avoid contact with strong acids/alkalis and strong oxidizing/reducing agents.[1]

3. First Aid Measures: In case of exposure, take the following immediate actions:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids to ensure thorough rinsing. Seek prompt medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove

contaminated clothing and seek medical advice.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician

immediately.[1]

Hazard Summary Table
The following table summarizes the hazard classifications for Carboxybetaine Methacrylate
for quick reference.
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Hazard Class
GHS
Pictogram

Signal Word Hazard Code
Hazard
Statement

Acute Toxicity,

Oral (Category 4)
❗ Warning H302

Harmful if

swallowed.[1]

Skin Irritation

(Category 2)
❗ Warning H315

Causes skin

irritation.[1]

Eye Irritation

(Category 2A)
❗ Warning H319

Causes serious

eye irritation.[1]

Specific Target

Organ Toxicity,

Single Exposure

(Category 3)

❗ Warning H335

May cause

respiratory

irritation.[1]

Waste Disposal Procedures
Disposal of CBMA and associated waste must be conducted in accordance with all prevailing

country, federal, state, and local regulations.[1] Never dispose of CBMA by evaporation or

down the sewer.[3]

1. Unused or Expired Product:

Treat all unused or expired CBMA as hazardous chemical waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Collect waste in a designated, chemically compatible container that can be securely sealed.

[3]

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Carboxybetaine Methacrylate," and an indication of its hazards (e.g., Irritant).[3]

2. Empty Containers:

Empty containers may retain product residue and should be treated as hazardous.[5]
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Containers must be triple-rinsed. The first rinsate (rinse liquid) is considered hazardous

waste and must be collected for proper disposal.[3][5]

After proper rinsing, deface the label on the container before discarding it with regular

laboratory glass or plastic waste, as appropriate.[5]

Experimental Protocol: Small-Scale Spill Cleanup
This protocol details the step-by-step methodology for managing a small-scale (<100 mL) spill

of Carboxybetaine Methacrylate.

Objective: To safely contain, clean, and dispose of a minor CBMA spill while minimizing

exposure and environmental contamination.

Materials:

Full PPE (safety goggles, gloves, lab coat)

Inert, absorbent material (e.g., diatomite, universal binders, vermiculite)[1]

Sealable plastic bags for waste collection

70% Ethanol or Isopropanol for surface decontamination[1]

Hazardous waste disposal container

Procedure:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated. Evacuate personnel to a safe area if necessary.[1]

Don PPE: Before addressing the spill, put on all required personal protective equipment.

Containment: Prevent further spread of the spill. Stop the material from entering drains or

water courses.[1]

Absorption: Cover the spill with a finely-powdered, liquid-binding absorbent material.[1] Allow

the material to fully absorb the liquid.
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Collection: Carefully sweep or scoop the absorbed material and place it into a suitable,

sealable container or heavy-duty plastic bag for disposal.[4][6]

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol (e.g., 70% ethanol).[1] Collect the cleaning materials (wipes, etc.) for disposal as

hazardous waste.

Final Disposal: Label the sealed container of spill waste as hazardous and dispose of it

according to institutional and local regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CBMA

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.polymersource.ca/index.php?route=product/category/download&category_id=2646
https://www.ruixibiotech.com/file/photo/1706507751.pdf
https://file.medchemexpress.com/batch_PDF/HY-W110584/Carboxybetaine-methacrylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W110584/Carboxybetaine-methacrylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response

Routine Disposal

CBMA Waste Generated

Spill or Routine Disposal?

1. Contain Spill &
Prevent Entry to Drains

Spill

Unused Product or
Empty Container?

Routine

2. Absorb with
Inert Material

3. Collect Contaminated
Material

4. Decontaminate
Spill Area

Dispose of All Hazardous Waste via
Licensed Contractor in Accordance with

Local, State & Federal Regulations

Collect in Labeled
Hazardous Waste Container

  Product

Triple Rinse Container

  Container

Collect First Rinse as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for CBMA waste handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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